Cas no 96087-10-4 (Vladinol A)

Vladinol A Properties

Names and Identifiers

• Vladinol A
• (2R,3S,4R)-4-(4-Hydroxy-3-methoxybenzyl)-2-(4-hydroxy-3-methoxyph enyl)-3-(hydroxymethyl)tetrahydro-3,4-furandiol
• Massoniresinol
• [ "Vladinol A" ]
• (2R,3S,4R)-Tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)-3,4-furandiol (ACI)
• 3,4-Furandiol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)-, [2R-(2α,3α,4α)]- (ZCI)
• (-)-Massoniresinol
• 96087-10-4
• AKOS032948317
• FS-9204
• (2R,3S,4R)-2-(4-HYDROXY-3-METHOXYPHENYL)-4-[(4-HYDROXY-3-METHOXYPHENYL)METHYL]-3-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• (2R,3S,4R)-2-(4-hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-3-(hydroxymethyl)oxolane-3,4-diol
• 3,4-Furandiol,tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-(hydroxymethyl)-, (2R,3S,4R)-
• +Expand

• InChIKey： ZTWZAVCISGQPJH-AQNXPRMDSA-N
• Inchi： 1S/C20H24O8/c1-26-16-7-12(3-5-14(16)22)9-19(24)11-28-18(20(19,25)10-21)13-4-6-15(23)17(8-13)27-2/h3-8,18,21-25H,9-11H2,1-2H3/t18-,19-,20+/m1/s1
• SMILES： C([C@]1([C@@](O)(CC2C=CC(O)=C(OC)C=2)CO[C@@H]1C1C=CC(O)=C(OC)C=1)O)O

Computed Properties

• Exact Mass: 392.14711772g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 392.14711772g/mol
• Heavy Atom Count: 28
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• LogP: 0.88350
• PSA: 128.84000
• Boiling Point: 647.1±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 345.1±31.5 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3